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Compound of Interest

3-(Aminomethyl)benzoic acid
Compound Name:
hydrochloride

Cat. No.: B1284310

This technical guide provides a comprehensive overview of 3-(Aminomethyl)benzoic acid
hydrochloride, a versatile chemical compound utilized as a pharmaceutical intermediate and a
building block in organic synthesis. This document is intended for researchers, scientists, and
professionals in the field of drug development and chemical research.

Chemical Properties and Identification

3-(Aminomethyl)benzoic acid hydrochloride is a white to off-white solid compound.[1] It is
slightly soluble in water.[1][2] The hydrochloride salt form enhances the stability and solubility of
the parent compound, 3-(Aminomethyl)benzoic acid, making it suitable for various applications
in research and development.[3]

Below is a summary of its key chemical properties:
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Property Value Source(s)
CAS Number 876-03-9 [11[4115]
Molecular Formula CsH10CINO2 [11[415]
Molecular Weight 187.62 g/mol [1][5]
Melting Point 242 °C

3-(aminomethyl)benzoic
IUPAC Name _ . [5]
acid;hydrochloride

CI.LNCC1=CC(=CC=C1)C(0)=

SMILES [4]
0]
SJCCOASSOPUHEN-
InChlKey [2][4]
UHFFFAOYSA-N
Appearance White to off-white solid [1]
Solubility Slightly soluble in water [1112]

Chemical Structure

The chemical structure of 3-(Aminomethyl)benzoic acid hydrochloride consists of a benzoic
acid molecule substituted with an aminomethyl group at the meta position (position 3) of the
benzene ring. The amino group is protonated in the hydrochloride form.

Caption: 2D structure of 3-(Aminomethyl)benzoic acid hydrochloride.

Experimental Protocols
Synthesis of 3-(Aminomethyl)benzoic acid
hydrochloride

A common method for the synthesis of 3-(Aminomethyl)benzoic acid hydrochloride involves
the reduction of 3-cyanobenzoic acid.[1]

Materials:
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e 3-cyanobenzoic acid

o Tetrahydrofuran (THF)

 |sopropanol

e Concentrated hydrochloric acid

e Platinum(lV) oxide (catalyst)

o Ether

e Methanol

Procedure:[1]

e Suspend 3-cyanobenzoic acid (5.88 g, 40 mmol) in 50 mL of THF.

» Stir and gently heat the suspension until the solid is completely dissolved.

e Add 50 mL of isopropanol to the solution and allow it to cool to room temperature.
e Slowly add 4.2 mL of pre-cooled concentrated hydrochloric acid to the cooled solution.
e Add 300 mg of platinum(lV) oxide catalyst to the mixture.

e The reaction proceeds (details of reaction conditions such as hydrogenation pressure and
time are not specified in the source).

» Upon completion of the reaction, add 50 mL of ether to precipitate the product.
o Collect the precipitate by filtration and wash it with ether.
o Dissolve the resulting solid in methanol and filter to remove the catalyst.

» Remove the solvent by distillation under reduced pressure to yield the final product, 3-
(Aminomethyl)benzoic acid hydrochloride.

The structure of the synthesized product can be confirmed by *H-NMR analysis.[1]
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Applications and Biological Relevance

3-(Aminomethyl)benzoic acid hydrochloride serves as a crucial intermediate in the
synthesis of various pharmaceutical compounds.[1][6] Derivatives of benzylamine and
benzamidine, for which this compound is a precursor, have been identified as competitive
inhibitors of proteolytic enzymes such as trypsin, plasmin, and thrombin.[1][6] This inhibitory
activity makes them interesting candidates for the development of drugs targeting processes
involving these enzymes, such as blood coagulation and fibrinolysis.

The synthesis workflow from a precursor to the final product and its potential application can be
visualized as follows:

Synthesis Application

2 . 3 Synthesis of
3-Cyanobenzoic acid Reactant Reduction Yields 3_(':;'?&”2";?(033233?'0 __Uggd_ggb Pharmaceutical Intermediate > Enzyme Inhibitors
(Hz, PtO2) V! (e.g., for Trypsin, Plasmin)

Click to download full resolution via product page

Caption: Synthesis workflow and application of 3-(Aminomethyl)benzoic acid hydrochloride.

Safety and Handling

3-(Aminomethyl)benzoic acid hydrochloride is associated with certain hazards. It is harmful
if swallowed, causes skin and serious eye irritation, and may cause respiratory irritation.[5]
Appropriate personal protective equipment, including gloves and safety glasses, should be
worn when handling this chemical. It should be stored in a well-closed container in a cool, dry
place, typically between 2°C and 8°C.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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